Cas no 1215074-20-6 (2-[2-(Trifluoromethyl)phenyl]pyridin-4-amine)

• Product Name: 2-[2-(Trifluoromethyl)phenyl]pyridin-4-amine
• CAS No: 1215074-20-6
• MF: C₁₂H₉F₃N₂
• MW: 238.208472967148
• CID: 4984125
• Update Time: 2025-05-19

2-[2-(Trifluoromethyl)phenyl]pyridin-4-amine Chemical and Physical Properties

Names and Identifiers

• 2-[2-(trifluoromethyl)phenyl]pyridin-4-amine
• 4-Amino-2-(2-(trifluoromethyl)phenyl)pyridine
• 2-[2-(Trifluoromethyl)phenyl]pyridin-4-amine

• Inchi： 1S/C12H9F3N2/c13-12(14,15)10-4-2-1-3-9(10)11-7-8(16)5-6-17-11/h1-7H,(H2,16,17)
• InChI Key： FURPFBCQAROGHG-UHFFFAOYSA-N
• SMILES： FC(C1C=CC=CC=1C1C=C(C=CN=1)N)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 255
• XLogP3: 2.7
• Topological Polar Surface Area: 38.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines

Additional information on 2-[2-(Trifluoromethyl)phenyl]pyridin-4-amine

Comprehensive Overview of 2-[2-(Trifluoromethyl)phenyl]pyridin-4-amine (CAS No. 1215074-20-6)

2-[2-(Trifluoromethyl)phenyl]pyridin-4-amine, with the CAS number 1215074-20-6, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its trifluoromethylphenyl and pyridin-4-amine moieties, exhibits unique physicochemical properties that make it a valuable intermediate in the synthesis of bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, owing to its structural versatility and ability to modulate biological targets.

The growing demand for fluorinated compounds in modern chemistry has propelled the study of 2-[2-(Trifluoromethyl)phenyl]pyridin-4-amine. Fluorine incorporation often enhances metabolic stability, lipophilicity, and binding affinity, making this compound a hotspot for medicinal chemistry applications. Recent trends in AI-driven drug design and high-throughput screening have further highlighted its relevance, as computational models frequently identify fluorinated scaffolds as promising candidates for kinase inhibitors and GPCR modulators.

From a synthetic perspective, CAS 1215074-20-6 serves as a key building block for constructing complex heterocycles. Its pyridine-amine functionality allows for diverse derivatization, enabling the development of small-molecule therapeutics targeting inflammation, oncology, and CNS disorders. Industry professionals frequently search for efficient synthesis routes and scalable production methods for this compound, reflecting its commercial and academic importance.

Environmental and regulatory considerations also play a role in the discourse around 2-[2-(Trifluoromethyl)phenyl]pyridin-4-amine. With increasing focus on green chemistry, researchers are exploring catalytic methods and solvent-free reactions to produce this compound sustainably. Questions about its biodegradability and ecotoxicology are common among environmental scientists, aligning with global efforts to reduce the ecological footprint of chemical manufacturing.

In the realm of intellectual property, CAS 1215074-20-6 has been cited in multiple patents related to crop protection agents and pharmaceutical formulations. This underscores its cross-disciplinary utility and the competitive landscape surrounding its applications. Analysts tracking emerging chemical entities often monitor this compound’s patent filings to gauge industry trends.

For laboratory professionals, practical aspects such as storage conditions, handling protocols, and analytical characterization (e.g., HPLC purity, NMR spectra) are frequently searched topics. The compound’s stability under various pH conditions and compatibility with common reagents are critical for experimental success. Collaborative platforms like PubChem and Reaxys provide valuable data crowdsourced from the scientific community.

Looking ahead, the intersection of computational prediction tools and experimental validation will likely expand the applications of 2-[2-(Trifluoromethyl)phenyl]pyridin-4-amine. As precision medicine advances, tailored derivatives of this scaffold may contribute to next-generation therapies with improved selectivity and reduced off-target effects. Its role in material science, particularly in organic electronics, is another underexplored area with high potential.

In summary, 1215074-20-6 represents a nexus of innovation across multiple scientific domains. Its structural features align with contemporary needs for multifunctional compounds, while its synthetic accessibility ensures continued relevance in both industrial and academic settings. As research evolves, this compound will remain a subject of intense study and practical exploitation.